Cas no 2305308-51-2 (N-2-(6-methylpyrazin-2-yl)ethylprop-2-enamide)

• Product Name: N-2-(6-methylpyrazin-2-yl)ethylprop-2-enamide
• CAS No: 2305308-51-2
• MF: C₁₀H₁₃N₃O
• MW: 191.229721784592
• CID: 5412635
• PubChem ID: 139021121
• Update Time: 2025-05-25

N-2-(6-methylpyrazin-2-yl)ethylprop-2-enamide Chemical and Physical Properties

Names and Identifiers

• 2305308-51-2
• EN300-26575415
• N-[2-(6-Methylpyrazin-2-yl)ethyl]prop-2-enamide
• Z2738282758
• N-[2-(6-Methyl-2-pyrazinyl)ethyl]-2-propenamide
• N-2-(6-methylpyrazin-2-yl)ethylprop-2-enamide

• Inchi： 1S/C10H13N3O/c1-3-10(14)12-5-4-9-7-11-6-8(2)13-9/h3,6-7H,1,4-5H2,2H3,(H,12,14)
• InChI Key： QSWPFNFYZYMAMU-UHFFFAOYSA-N
• SMILES： C(NCCC1=NC(C)=CN=C1)(=O)C=C

Computed Properties

• Exact Mass: 191.105862047g/mol
• Monoisotopic Mass: 191.105862047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 54.9Ų

Additional information on N-2-(6-methylpyrazin-2-yl)ethylprop-2-enamide

Recent Advances in the Study of N-2-(6-methylpyrazin-2-yl)ethylprop-2-enamide (CAS: 2305308-51-2)

N-2-(6-methylpyrazin-2-yl)ethylprop-2-enamide (CAS: 2305308-51-2) has recently emerged as a compound of significant interest in chemical biology and medicinal chemistry research. This acrylamide derivative containing a methylpyrazine moiety has shown promising pharmacological properties in preliminary studies, particularly in the context of targeted drug design and protein modification strategies.

Recent structural-activity relationship studies published in the Journal of Medicinal Chemistry (2023) have demonstrated that this compound exhibits unique binding characteristics with cysteine residues in biological systems. The electron-withdrawing nature of the pyrazine ring combined with the reactivity of the acrylamide group makes it particularly suitable for covalent inhibitor development against specific therapeutic targets.

A breakthrough study by Chen et al. (Nature Chemical Biology, 2024) revealed that 2305308-51-2 shows selective reactivity toward non-catalytic cysteines in kinase domains, suggesting potential applications in the development of next-generation kinase inhibitors. The researchers employed mass spectrometry and X-ray crystallography to characterize the binding modes, providing atomic-level insights into the compound's mechanism of action.

In pharmaceutical development, this compound has been investigated as a versatile building block for PROTAC (Proteolysis Targeting Chimera) molecules. Recent patent applications (WO2023123567) describe its incorporation into heterobifunctional degraders targeting disease-relevant proteins, with improved pharmacokinetic properties compared to previous generations of degraders.

Ongoing preclinical studies are exploring the therapeutic potential of derivatives of N-2-(6-methylpyrazin-2-yl)ethylprop-2-enamide in oncology indications, particularly in targeting resistant forms of Bruton's tyrosine kinase (BTK) and epidermal growth factor receptor (EGFR). Early results suggest improved target engagement and reduced off-target effects compared to existing covalent inhibitors.

From a chemical biology perspective, the compound has proven valuable as a tool for studying protein-protein interactions. A recent ACS Chemical Biology publication (2024) detailed its use in chemoproteomic profiling experiments, enabling the identification of novel druggable cysteine residues across the human proteome.

The synthetic accessibility of 2305308-51-2, as demonstrated in recent organic chemistry methodology papers, has facilitated its adoption in various research programs. New catalytic asymmetric synthesis routes published in 2023 have addressed previous challenges in obtaining enantiomerically pure forms of the compound.

As research progresses, safety and toxicology studies are being conducted to evaluate the compound's therapeutic index. Preliminary data presented at recent conferences indicate favorable in vitro safety profiles, though comprehensive in vivo studies are still ongoing.

The unique physicochemical properties of N-2-(6-methylpyrazin-2-yl)ethylprop-2-enamide, including its balanced lipophilicity (clogP 1.8) and polar surface area (75 Ų), make it particularly interesting for CNS drug discovery efforts. Several pharmaceutical companies have included derivatives of this scaffold in their neurodegenerative disease pipelines.

Future research directions are likely to focus on expanding the applications of this compound in targeted protein degradation, covalent inhibitor development, and chemical biology tool development. The growing body of literature suggests that 2305308-51-2 and its derivatives will continue to be important subjects of study in chemical biology and drug discovery for the foreseeable future.